Cas no 139888-07-6 (Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate)

• Product Name: Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate
• CAS No: 139888-07-6
• MF: C₁₉H₂₉N₃O₆Si
• MW: 423.535566091537
• CID: 1281696
• Update Time: 2024-08-04

Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate
• Thymidine, 3'-O-[(1,1-dimethylethyl)dimethylsilyl]-4'-cyano-, 5'-acetate (9CI)

• Inchi： 1S/C19H29N3O6Si/c1-12-9-22(17(25)21-16(12)24)15-8-14(28-29(6,7)18(3,4)5)19(10-20,27-15)11-26-13(2)23/h9,14-15H,8,11H2,1-7H3,(H,21,24,25)/t14-,15+,19+/m0/s1
• InChI Key： KBXUFKJJZMBJOH-QMTMVMCOSA-N
• SMILES： C(OC(=O)C)[C@@]1(C#N)O[C@@H](N2C=C(C)C(=O)NC2=O)C[C@@H]1O[Si](C(C)(C)C)(C)C

Computed Properties

• Exact Mass: 423.18267

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• PSA: 117.96
• pka: 9.55±0.10(Predicted)